Cas no 1378846-98-0 (2-3-(methylsulfanyl)phenyl-2-oxoacetic acid)

• Product Name: 2-3-(methylsulfanyl)phenyl-2-oxoacetic acid
• CAS No: 1378846-98-0
• MF: C₉H₈O₃S
• MW: 196.223021507263
• CID: 6329106
• PubChem ID: 117286073
• Update Time: 2025-11-03

2-3-(methylsulfanyl)phenyl-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-(methylsulfanyl)phenyl-2-oxoacetic acid
• 1378846-98-0
• EN300-1865449
• 2-[3-(methylsulfanyl)phenyl]-2-oxoacetic acid

• Inchi： 1S/C9H8O3S/c1-13-7-4-2-3-6(5-7)8(10)9(11)12/h2-5H,1H3,(H,11,12)
• InChI Key： YTMNZHFCFGEIFP-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(C(C(=O)O)=O)=C1

Computed Properties

• Exact Mass: 196.01941529g/mol
• Monoisotopic Mass: 196.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 79.7Ų

Additional information on 2-3-(methylsulfanyl)phenyl-2-oxoacetic acid

Introduction to 2-3-(Methylsulfanyl)phenyl-2-oxoacetic Acid (CAS No. 1378846-98-0)

2-3-(Methylsulfanyl)phenyl-2-oxoacetic acid (CAS No. 1378846-98-0) is a unique compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinct molecular structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The molecular formula of 2-3-(methylsulfanyl)phenyl-2-oxoacetic acid is C₁₀H₁₀O₃S, and its molecular weight is approximately 206.24 g/mol. The compound features a phenyl ring substituted with a methylsulfanyl group and an acetic acid moiety, which imparts unique chemical and biological properties. These properties make it an attractive candidate for further investigation in both academic and industrial settings.

In recent years, the study of sulfur-containing compounds has gained considerable traction due to their diverse biological activities and potential therapeutic applications. 2-3-(Methylsulfanyl)phenyl-2-oxoacetic acid is no exception. Research has shown that this compound exhibits significant antioxidant properties, which can be attributed to the presence of the sulfur atom and the phenyl ring. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, cardiovascular diseases, and neurodegenerative disorders.

Beyond its antioxidant properties, 2-3-(Methylsulfanyl)phenyl-2-oxoacetic acid has also been explored for its potential anti-inflammatory effects. Inflammation is a complex biological response to harmful stimuli and is a key factor in many chronic diseases. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in vitro and in vivo models. This makes it a promising lead compound for the development of anti-inflammatory drugs.

The pharmacological profile of 2-3-(Methylsulfanyl)phenyl-2-oxoacetic acid has been further elucidated through various preclinical studies. These studies have evaluated its solubility, stability, and bioavailability, which are critical parameters for drug development. The compound has shown good solubility in aqueous solutions and stable under physiological conditions, making it suitable for formulation into various dosage forms such as tablets, capsules, and injectable solutions.

In addition to its direct therapeutic applications, 2-3-(Methylsulfanyl)phenyl-2-oxoacetic acid serves as an important intermediate in the synthesis of more complex molecules. Its versatile reactivity allows it to participate in a wide range of chemical reactions, including esterification, amidation, and coupling reactions. This makes it a valuable building block for the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies on the environmental fate of 2-3-(Methylsulfanyl)phenyl-2-oxoacetic acid have shown that it degrades rapidly under natural conditions, minimizing its potential for environmental accumulation. This characteristic aligns with the principles of green chemistry and sustainable development.

In conclusion, 2-3-(Methylsulfanyl)phenyl-2-oxoacetic acid (CAS No. 1378846-98-0) is a multifunctional compound with a wide range of potential applications in both research and industry. Its unique chemical structure confers valuable biological activities such as antioxidant and anti-inflammatory properties, making it a promising candidate for further investigation as a therapeutic agent. Additionally, its role as an intermediate in synthetic pathways highlights its importance in the development of new chemicals and pharmaceuticals. As research continues to advance, the full potential of this compound is likely to be realized.